Cas no 873313-48-5 (2,4(1H,3H)-Quinazolinedione, 1-(4-piperidinyl)-)

• Product name: 2,4(1H,3H)-Quinazolinedione, 1-(4-piperidinyl)-
• CAS No: 873313-48-5
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 1877683
• PubChem ID: 11528878

2,4(1H,3H)-Quinazolinedione, 1-(4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinazolinedione, 1-(4-piperidinyl)-
• 1-piperidin-4-ylquinazoline-2,4-dione
• 1-(Piperidin-4-yl)quinazoline-2,4(1H,3H)-dione
• 1-(piperidin-4-yl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• DTXSID30468093
• SCHEMBL429564
• 873313-48-5

• Inchi： InChI=1S/C13H15N3O2/c17-12-10-3-1-2-4-11(10)16(13(18)15-12)9-5-7-14-8-6-9/h1-4,9,14H,5-8H2,(H,15,17,18)
• InChI Key： HYUBQKBUJIRGJV-UHFFFAOYSA-N
• SMILES： C1CNCCC1N2C3=CC=CC=C3C(=O)NC2=O

Computed Properties

• Exact Mass: 245.116426730Da
• Monoisotopic Mass: 245.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų
• XLogP3: 0.8